Cas no 102314-11-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate is a specialized chemical intermediate primarily used in peptide synthesis and organic transformations. Its key structural features include a phthalimido (1,3-dioxoisoindoline) protecting group and a benzyloxycarbonyl (Cbz)-protected amino acid moiety, which enhance stability and selectivity in synthetic applications. The compound is particularly valuable in solid-phase peptide synthesis (SPPS) and stepwise coupling reactions due to its efficient reactivity and compatibility with standard deprotection conditions. The branched 4-methylpentanoate (leucine-derived) backbone further contributes to its utility in constructing complex peptide architectures. Its well-defined purity and consistent performance make it a reliable choice for researchers in medicinal chemistry and bioconjugation.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate structure
102314-11-4 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate
CAS No:102314-11-4
MF:C22H22N2O6
MW:410.419886112213
CID:5906485
PubChem ID:165728425
Update Time:2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-6521443
    • 102314-11-4
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate
    • Inchi: 1S/C22H22N2O6/c1-14(2)12-18(23-22(28)29-13-15-8-4-3-5-9-15)21(27)30-24-19(25)16-10-6-7-11-17(16)20(24)26/h3-11,14,18H,12-13H2,1-2H3,(H,23,28)
    • InChI Key: AJKHCXCVIGPPPT-UHFFFAOYSA-N
    • SMILES: O(C(C(CC(C)C)NC(=O)OCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 410.14778643g/mol
  • Monoisotopic Mass: 410.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 102Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6521443-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate
102314-11-4
1g
$0.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate

The compound 102314-11-4, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoate, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and its role in various biochemical pathways. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 102314-11-4 is characterized by a dihydroisoindole core, which is a bicyclic structure with two oxygen atoms in the 1,3 positions. This core is connected to a benzyloxycarbonyl (Cbz) group via an amino linkage, forming a critical functional group that plays a role in intermolecular interactions. Additionally, the presence of a methyl group at the 4-position of the pentanoate chain introduces steric effects that may influence the compound's solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 102314-11-4 through multi-step processes involving nucleophilic substitutions and coupling reactions. Researchers have explored various reaction conditions to optimize yield and purity, with particular emphasis on minimizing side reactions that could lead to structural isomers. These studies have demonstrated the versatility of this compound as a building block in organic synthesis.

In terms of biological activity, 102314-11-4 has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory activity against cysteine proteases, which are implicated in various inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy.

The application of dihydroisoindole derivatives in drug design has been a focal point of recent research. The integration of the Cbz group into the molecular framework enhances its stability and bioavailability, making it an attractive candidate for drug delivery systems. Moreover, the steric hindrance introduced by the methyl group at the 4-position has been shown to improve pharmacokinetic properties, such as absorption and distribution.

From a materials science perspective, dihydroisoindole-based compounds like 102314-11-4 have been investigated for their potential use in optoelectronic devices. The conjugated system within the molecule enables efficient charge transport properties, which are critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 102314-11-4, or dihydroisoindole pentanoate derivative, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activity make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern science and technology.

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